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Compound of Interest

Compound Name: Sodium ATP

Cat. No.: B15342767 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety is paramount. This guide provides essential, immediate safety and logistical

information for handling Sodium Adenosine Triphosphate (ATP), a key molecule in cellular

energy transfer. Following these procedures will help you maintain a safe laboratory

environment and ensure the integrity of your research.

Personal Protective Equipment (PPE)
When handling Sodium ATP, a comprehensive approach to personal protection is crucial. The

recommended PPE is designed to minimize exposure through inhalation, skin contact, and eye

contact.[1][2]
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PPE Category Item Specification

Eye and Face Protection
Safety Glasses with Side

Shields or Goggles

Must be tested and approved

under appropriate government

standards such as NIOSH

(US) or EN 166 (EU).[1] A face

shield may be necessary when

there is a risk of splashing.

Hand Protection Chemical-resistant Gloves

Gloves must be inspected prior

to use. Use proper glove

removal technique to avoid

skin contact.[1]

Body Protection Laboratory Coat

A complete suit protecting

against chemicals may be

required depending on the

concentration and amount of

the substance.[1]

Respiratory Protection Air-purifying Respirator

Use respirators and

components tested and

approved under appropriate

government standards such as

NIOSH (US) or CEN (EU).[1]

This is particularly important

where dust formation is

possible.

Operational Plan: Safe Handling and Storage
Proper handling and storage procedures are critical to prevent accidents and maintain the

stability of Sodium ATP.

Handling:

Ventilation: Always handle Sodium ATP in a well-ventilated area.[1][2] Appropriate exhaust

ventilation should be used where dust may form.[1][2]
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Avoid Dust Formation: Take care to avoid the formation of dust and aerosols.[1][2]

Avoid Contact: Prevent contact with skin, eyes, and clothing.[1][2] Do not breathe dust,

vapors, or mist.[1]

Hygiene: Wash hands thoroughly after handling and before breaks.[1]

Storage:

Store in a cool, dry, and well-ventilated place.[1]

Keep the container tightly closed.[1]

The recommended storage temperature is typically -20°C.[1]

Disposal Plan
Dispose of Sodium ATP and any contaminated materials in accordance with all applicable

federal, state, and local regulations.[2]

Waste Treatment Methods:

Product: Offer surplus and non-recyclable solutions to a licensed disposal company.[1] One

method involves dissolving or mixing the material with a combustible solvent and burning it in

a chemical scrubber.[1]

Contaminated Packaging: Dispose of as unused product.[1]

Accidental Release Measures
In the event of a spill, follow these procedures:

Personal Precautions: Use personal protective equipment and ensure adequate ventilation.

[1] Avoid breathing dust and evacuate personnel to safe areas.[1]

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so.[1] Do not

let the product enter drains.[1]
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Containment and Cleaning: Pick up and arrange disposal without creating dust.[1] Sweep up

and shovel the material into suitable, closed containers for disposal.[1]

First Aid Measures
If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[1]

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[1]

In Case of Eye Contact: Flush eyes with water as a precaution.[1]

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.[1]

Procedural Workflow for Handling and Disposal of
Sodium ATP
The following diagram illustrates the logical steps for the safe handling and disposal of Sodium
ATP in a laboratory setting.

Start: Prepare for Handling Sodium ATP
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After Use

Accidental Spill Occurs
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When No Longer Needed

Spill Response:
- Evacuate Area
- Wear Full PPE

- Contain and Clean Up
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- Chemical Incineration
End
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Caption: Workflow for safe handling and disposal of Sodium ATP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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